Glisoprenin C
Overview
Description
Glisoprenin C is a natural product found in Clonostachys rosea with data available.
Scientific Research Applications
Inhibition of Appressorium Formation in Pathogens
Glisoprenin C, along with its derivatives D and E, are noted for their inhibition of appressorium formation in the plant pathogen Magnaporthe grisea. This property is significant for agricultural applications, as it suggests a potential role in controlling plant diseases caused by this pathogen. The compounds show moderate cytotoxicity but lack antifungal, antibacterial, or phytotoxic activities (Thines, Eilbert, Anke, & Sterner, 1998).
Impact on Signal Transduction Pathways
Studies indicate that glisoprenins, including Glisoprenin C, interfere with the signal transduction pathways leading to appressorium formation in Magnaporthe grisea. This suggests their potential use in disrupting the lifecycle of this pathogen, thereby providing a novel approach to plant disease management. The compounds were found to be effective in inhibiting the formation of infection structures on hydrophobic surfaces, a key step in the pathogen's infection process (Thines, Eilbert, Anke, & Sterner, 2000).
Structural Studies and Synthesis
The structural elucidation of glisoprenins, including Glisoprenin C, is crucial for understanding their bioactive properties and potential applications in agriculture and medicine. The structures of glisoprenins C, D, and E were determined by spectroscopic techniques, and these findings have implications for synthetic biology and chemical synthesis of similar compounds (Sterner, Thines, Eilbert, & Anke, 1998).
properties
Product Name |
Glisoprenin C |
|---|---|
Molecular Formula |
C45H84O8 |
Molecular Weight |
753.1 g/mol |
IUPAC Name |
(22E,26E)-29-[3-[(E)-5-hydroxy-3-methylpent-3-enyl]-2-methyloxiran-2-yl]-2,6,10,14,18,22,26-heptamethylnonacosa-22,26-diene-2,3,6,10,14,18-hexol |
InChI |
InChI=1S/C45H84O8/c1-35(17-11-18-36(2)20-13-32-45(10)39(53-45)22-21-37(3)24-34-46)19-12-25-41(6,49)26-14-27-42(7,50)28-15-29-43(8,51)30-16-31-44(9,52)33-23-38(47)40(4,5)48/h17,20,24,38-39,46-52H,11-16,18-19,21-23,25-34H2,1-10H3/b35-17+,36-20+,37-24+ |
InChI Key |
RLGZBWXMGCBJNG-FHAYICFZSA-N |
Isomeric SMILES |
C/C(=C\CC/C(=C/CCC1(C(O1)CC/C(=C/CO)/C)C)/C)/CCCC(C)(CCCC(C)(CCCC(C)(CCCC(C)(CCC(C(C)(C)O)O)O)O)O)O |
Canonical SMILES |
CC(=CCCC(=CCCC1(C(O1)CCC(=CCO)C)C)C)CCCC(C)(CCCC(C)(CCCC(C)(CCCC(C)(CCC(C(C)(C)O)O)O)O)O)O |
synonyms |
glisoprenin C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[5-(4-Fluorophenyl)furan-2-ylcarbonyl]guanidine](/img/structure/B1247306.png)
![(1S,15S,17R,18R,19S,20R)-6,18-dimethoxy-17-[oxo-(3,4,5-trimethoxyphenyl)methoxy]-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylic acid methyl ester](/img/structure/B1247325.png)
